2-(3,4-dimethylphenyl)-5-{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• IUPAC Name: 2-(3,4-dimethylphenyl)-5-[[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl]pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C26H24N4O2/c1-16-9-10-20(13-18(16)3)22-14-24-26(31)29(11-12-30(24)28-22)15-23-19(4)32-25(27-23)21-8-6-5-7-17(21)2/h5-14H,15H2,1-4H3
• InChI Key: RZNXSMFNBZRFTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC4=C(OC(=N4)C5=CC=CC=C5C)C)C
• Molecular Formula: C26H24N4O2
• Molecular Weight: 424.5 g/mol
• CAS No.: 1040673-10-6

Description

2-(3,4-Dimethylphenyl)-5-{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrazin-4-one core fused with aromatic and oxazole substituents. Its molecular formula is C₂₈H₂₆N₄O₂, with a molecular weight of 450.54 g/mol. The compound’s structure includes:

• A 5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-ylmethyl substituent at position 5, introducing steric bulk and π-π stacking capabilities for target interaction .

Cyclocondensation of pyrazole precursors with oxazole-bearing aldehydes.

Suzuki-Miyaura cross-coupling for aryl group introduction.

HPLC purification to isolate intermediates and final products .

Potential Applications:

• Anticancer Activity: Pyrazolo[1,5-a]pyrazin-4-one derivatives exhibit modulation of autophagy pathways and kinase inhibition .
• Antimicrobial Properties: Structural analogs show activity against Gram-positive bacteria and fungi .

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Biological Activity	Unique Features
Target Compound : 2-(3,4-Dimethylphenyl)-5-{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}-4H,5H-pyrazolo[1,5-a]pyrazin-4-one	Pyrazolo[1,5-a]pyrazin-4-one	3,4-Dimethylphenyl; 5-methyl-2-(2-methylphenyl)oxazole	Anticancer (IC₅₀: TBD), Antimicrobial (MIC: TBD)	High lipophilicity due to dual methyl groups; oxazole enhances target binding
2-(4-Ethylphenyl)-5-{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methyl}-4H,5H-pyrazolo[1,5-a]pyrazin-4-one	Pyrazolo[1,5-a]pyrazin-4-one	4-Ethylphenyl; same oxazole	IC₅₀: 1.2 µM (A549 lung cancer)	Ethyl group improves metabolic stability but reduces solubility
5-((2-(2,3-Dimethoxyphenyl)-5-methyloxazol-4-yl)methyl)-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one	Pyrazolo[1,5-a]pyrazin-4-one	2,3-Dimethoxyphenyl; 4-ethoxyphenyl	Antiproliferative (IC₅₀: 0.8 µM, MCF-7)	Methoxy/ethoxy groups enhance solubility and hydrogen bonding
2-(4-Chlorophenyl)-5-{[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4H,5H-pyrazolo[1,5-a]pyrazin-4-one	Pyrazolo[1,5-a]pyrazin-4-one	4-Chlorophenyl; oxadiazole	COX-2 inhibition (IC₅₀: 0.5 µM)	Oxadiazole improves selectivity for inflammatory targets

Key Findings:

Substituent Effects on Bioactivity :

• Methyl/Methoxy Groups : Enhance lipophilicity and membrane penetration (e.g., 3,4-dimethylphenyl in the target compound) but may reduce aqueous solubility. Ethoxy/methoxy substituents improve solubility and metabolic stability .
• Oxazole vs. Oxadiazole : Oxazole-containing derivatives (target compound) prioritize kinase inhibition, while oxadiazole analogs (e.g., COX-2 inhibitors) favor anti-inflammatory applications .

Anticancer Mechanisms: The target compound’s oxazole-methyl group likely facilitates π-π interactions with ATP-binding pockets in kinases, a mechanism observed in structurally related pyrazolo[1,5-a]pyrazinones .

Synthetic Complexity :

• The target compound’s synthesis requires precise control of oxazole ring formation, often via Huisgen cycloaddition or condensation reactions , whereas oxadiazole derivatives demand nitrile oxide intermediates .